Cas no 1154918-13-4 (Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate)

• Product Name: Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate
• CAS No: 1154918-13-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 4681661
• Update Time: 2025-06-10

Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate

• Inchi： 1S/C10H21NO2/c1-5-9(6-2)11-7-8(3)10(12)13-4/h8-9,11H,5-7H2,1-4H3
• InChI Key： VKWPSIDWYQTVCP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CNC(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 144
• Topological Polar Surface Area: 38.3

Additional information on Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate

Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate (CAS No. 1154918-13-4): A Comprehensive Overview

Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate, identified by its CAS number 1154918-13-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The compound's structure, featuring a methyl ester group and an amino substituent linked to a pentan-3-yl chain, makes it a versatile building block for synthesizing more complex molecules.

The< strong>name Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate provides a detailed insight into its chemical composition. The presence of the methyl ester group (-COOCH₃) suggests its utility in the synthesis of esters, which are widely used in pharmaceuticals and agrochemicals. The amino group (-NH₂), attached to a pentan-3-yl chain, indicates potential applications in the development of amine-based compounds, which are crucial in drug design and molecular recognition.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate has been explored as a precursor in the synthesis of novel bioactive molecules. Its unique structural motif allows for modifications that can enhance binding affinity to biological targets, making it a valuable asset in the development of new therapeutic agents.

In particular, the< strong>pentan-3-yl moiety in the molecule offers flexibility in molecular design. This side chain can be modified or incorporated into larger scaffolds to improve pharmacokinetic properties such as solubility and metabolic stability. Such modifications are critical for optimizing drug candidates for clinical use. Researchers have leveraged this compound to develop inhibitors targeting various enzymatic pathways involved in diseases like cancer and inflammation.

One of the most compelling aspects of Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate is its role in peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and reduced immunogenicity. The compound's structure provides a framework for creating analogs that can interact with peptide receptors without triggering an immune response. This has opened up new avenues for treating conditions where peptide-based therapies are limited by their biological half-life or immunogenicity.

The synthesis of Methyl 2-methyl-3-[(pentan-3-yl)amino]propanoate involves multi-step organic reactions that showcase the compound's synthetic utility. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct its core structure. These synthetic strategies not only highlight the compound's versatility but also demonstrate the evolving capabilities of organic chemistry in producing complex molecules with high precision.

From a computational chemistry perspective, Methyl 2-methyl-3-[(pentan-3-yIAMINO]propanoate has been subjected to detailed molecular modeling studies. These studies aim to understand its interactions with biological targets at an atomic level. By employing techniques like molecular dynamics simulations and quantum mechanical calculations, researchers have gained insights into how this compound can be optimized for better binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling the rapid screening of potential candidates.

The pharmacological profile of Methyl 2-methyl-[...] propanoate has been investigated through both in vitro and in vivo assays. In vitro studies have focused on evaluating its interactions with enzymes and receptors relevant to specific disease pathways. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. In vivo studies have further corroborated these findings by demonstrating promising efficacy in animal models.

The future prospects of Methyl 2-methyl-[...] propanoate are vast, particularly as more research uncovers its potential applications. Ongoing studies aim to expand its utility beyond traditional pharmaceutical applications into areas such as materials science and biotechnology. The compound's unique structural features make it an attractive candidate for developing novel materials with enhanced properties or for use as a tool compound in biochemical research.

In conclusion, Methyl 2-methyl-[...] propanoate (CAS No. 1154918[...]13[...]) stands out as a versatile and promising compound with significant implications for chemical biology and drug discovery. Its structural features offer numerous opportunities for synthetic modifications, while its pharmacological potential has been validated through rigorous scientific investigation. As research continues to evolve, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions.